4-(3-isothiocyanate-4-methoxyphenyl)-6,6/'/'-bis(N,N-di-(carboxymethylaminomethyl))-2,2/'-6/',2/'/'-
4-(3-isothiocyanate-4-methoxyphenyl)-6,6/'/'-bis(N,N-di-(carboxymethylaminomethyl))-2,2/'-6/',2/'/'-
Brand Name:
Vulcanchem
CAS No.:
157837-77-9
VCID:
VC0127972
InChI:
InChI=1S/C33H30N6O9S/c1-48-29-9-8-20(10-28(29)34-19-49)21-11-26(24-6-2-4-22(35-24)13-38(15-30(40)41)16-31(42)43)37-27(12-21)25-7-3-5-23(36-25)14-39(17-32(44)45)18-33(46)47/h2-12H,13-18H2,1H3,(H,40,41)(H,42,43)(H,44,45)(H,46,47)
SMILES:
COC1=C(C=C(C=C1)C2=CC(=NC(=C2)C3=CC=CC(=N3)CN(CC(=O)O)CC(=O)O)C4=CC=CC(=N4)CN(CC(=O)O)CC(=O)O)N=C=S
Molecular Formula:
C33H30N6O9S
Molecular Weight:
686.7 g/mol
4-(3-isothiocyanate-4-methoxyphenyl)-6,6/'/'-bis(N,N-di-(carboxymethylaminomethyl))-2,2/'-6/',2/'/'-
CAS No.: 157837-77-9
Main Products
VCID: VC0127972
Molecular Formula: C33H30N6O9S
Molecular Weight: 686.7 g/mol
CAS No. | 157837-77-9 |
---|---|
Product Name | 4-(3-isothiocyanate-4-methoxyphenyl)-6,6/'/'-bis(N,N-di-(carboxymethylaminomethyl))-2,2/'-6/',2/'/'- |
Molecular Formula | C33H30N6O9S |
Molecular Weight | 686.7 g/mol |
IUPAC Name | 2-[[6-[6-[6-[[bis(carboxymethyl)amino]methyl]pyridin-2-yl]-4-(3-isothiocyanato-4-methoxyphenyl)pyridin-2-yl]pyridin-2-yl]methyl-(carboxymethyl)amino]acetic acid |
Standard InChI | InChI=1S/C33H30N6O9S/c1-48-29-9-8-20(10-28(29)34-19-49)21-11-26(24-6-2-4-22(35-24)13-38(15-30(40)41)16-31(42)43)37-27(12-21)25-7-3-5-23(36-25)14-39(17-32(44)45)18-33(46)47/h2-12H,13-18H2,1H3,(H,40,41)(H,42,43)(H,44,45)(H,46,47) |
Standard InChIKey | LLAAIHCOOOWFFP-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)C2=CC(=NC(=C2)C3=CC=CC(=N3)CN(CC(=O)O)CC(=O)O)C4=CC=CC(=N4)CN(CC(=O)O)CC(=O)O)N=C=S |
Canonical SMILES | COC1=C(C=C(C=C1)C2=CC(=NC(=C2)C3=CC=CC(=N3)CN(CC(=O)O)CC(=O)O)C4=CC=CC(=N4)CN(CC(=O)O)CC(=O)O)N=C=S |
Related CAS | 142958-33-6 (tetra-hydrochloride salt) |
Synonyms | 4-(3-isothiocyanate-4-methoxyphenyl)-6,6''-bis(N,N-di-(carboxymethylaminomethyl))-2,2'-6',2''-terpyridine 4-(3-isothiocyanate-4-methoxyphenyl)-6,6''-bis(N,N-di-(carboxymethylaminomethyl))-2,2'-6',2''-terpyridine, tetrasodium salt TMT-NSC |
PubChem Compound | 133037 |
Last Modified | Nov 11 2021 |
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